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Compound of Interest

Compound Name: PF 02367982

Cat. No.: B1679669 Get Quote

Essential guidance for the safe and compliant disposal of the antineoplastic agent PF-

02367982, also known as Crizotinib, is critical for maintaining laboratory safety and

environmental protection. Researchers, scientists, and drug development professionals must

adhere to strict protocols to mitigate risks associated with this hazardous substance. This

document provides a comprehensive, step-by-step operational plan for the proper disposal of

PF-02367982, its contaminated materials, and packaging.

Hazard and Safety Overview
PF-02367982 (Crizotinib) is classified as a hazardous substance due to its antineoplastic

properties and its potential for causing genetic defects and allergic skin reactions.[1] It is also

very toxic to aquatic life, necessitating stringent measures to prevent its release into the

environment.[1][2] The transportation of this material is regulated, and it is classified as an

environmentally hazardous substance.[1][2]
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Hazard Classification Description UN Number

Acute Toxicity Harmful if swallowed. UN 3077

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]

Skin Sensitization
May cause an allergic skin

reaction.[1]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.[1]

Aquatic Hazard (Acute) Very toxic to aquatic life.[1][2]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are designed to ensure the safe handling and disposal

of PF-02367982 in a laboratory environment. These protocols are based on general guidelines

for hazardous and cytotoxic drug disposal and should be adapted to comply with all applicable

local, state, and federal regulations.[3][4][5]

1. Personal Protective Equipment (PPE) and Preparation:

Before handling PF-02367982, ensure all personnel are equipped with appropriate PPE,

including:

Two pairs of chemotherapy-rated gloves.[6]

A disposable gown.

Safety goggles or a face shield.

A NIOSH-approved respirator, especially when handling powders or creating aerosols.

Prepare a designated area for waste segregation, clearly marking containers for different

waste streams.

2. Segregation of Waste:
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Proper segregation of waste at the point of generation is crucial.[5] Use distinct, clearly labeled

containers for each type of waste:

PF-02367982 Grossly Contaminated Waste: This includes any remaining powder, solutions,

or heavily contaminated items (e.g., weigh boats, centrifuge tubes). This waste is considered

acutely toxic and must be disposed of as hazardous chemical waste.

Trace Contaminated Sharps: Needles, syringes, and other sharps that have come into

contact with PF-02367982.

Trace Contaminated Labware: Pipette tips, empty vials, flasks, and other labware with

minimal residual contamination.

Contaminated PPE: Used gloves, gowns, and other disposable protective equipment.

3. Waste Containment and Labeling:

Grossly Contaminated Waste:

Collect in a designated, leak-proof, and sealable hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the chemical name "PF-

02367982 (Crizotinib)," and the appropriate hazard symbols.

Trace Contaminated Sharps:

Place immediately into a puncture-resistant, chemotherapy-rated sharps container.[6]

Label the container "Chemotherapy Sharps Waste" or "Cytotoxic Sharps."

Trace Contaminated Labware and PPE:

Collect in a designated yellow chemotherapy waste bag or a rigid, leak-proof container

clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste."[6]

4. Decontamination of Work Surfaces and Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.specialtypharmacycontinuum.com/Operations-and-Management/Article/07-23/Applying-NIOSH-Hazardous-Drug-Assessment-of-Risk-Principles-To-Home-Healthcare/70894?ses=ogst
https://www.specialtypharmacycontinuum.com/Operations-and-Management/Article/07-23/Applying-NIOSH-Hazardous-Drug-Assessment-of-Risk-Principles-To-Home-Healthcare/70894?ses=ogst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All surfaces and non-disposable equipment that may have come into contact with PF-

02367982 must be decontaminated.

Use a two-step cleaning process:

Wipe down surfaces with a deactivating agent (e.g., a solution of sodium hypochlorite),

followed by a rinse with water.

Clean with a detergent solution to remove any residue.

Dispose of all cleaning materials (wipes, paper towels) as trace contaminated waste.

5. Final Disposal:

All segregated waste streams must be disposed of through a licensed hazardous waste

disposal company.[4]

Do not dispose of any PF-02367982 waste in the regular trash or down the drain.[1][5]

Improper disposal can lead to environmental contamination and significant legal penalties.[5]

Hazardous waste pharmaceuticals are typically treated by incineration at a permitted facility.

[7]

Disposal Workflow Diagram
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Caption: Workflow for the proper segregation and disposal of PF-02367982 waste.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

PF-02367982, protecting both personnel and the environment. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure adherence to all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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